Cas no 943830-50-0 (Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)-)

• Product Name: Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)-
• CAS No: 943830-50-0
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 5226891
• PubChem ID: 68808588
• Update Time: 2025-06-29

Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)-

• Inchi： 1S/C7H4BrClF2/c8-5-1-2-6(9)4(3-10)7(5)11/h1-2H,3H2
• InChI Key： LQAPDHYVYQDLLJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Cl)C(CF)=C1F

Computed Properties

• Exact Mass: 239.91530g/mol
• Monoisotopic Mass: 239.91530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)-

Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- (CAS No. 943830-50-0): A Comprehensive Overview

Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)-, identified by its CAS number 943830-50-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and electronic properties, exhibits a range of potential applications that span from medicinal chemistry to advanced material synthesis. The presence of multiple halogen substituents and a fluoromethyl group imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- consists of a benzene ring substituted with bromine at the 1-position, chlorine at the 4-position, fluorine at the 2-position, and a fluoromethyl group at the 3-position. This arrangement results in a molecule with high electron-withdrawing effects, which can influence its interactions with biological targets and its suitability for various chemical transformations. The compound's electronic distribution is further modulated by the presence of these substituents, leading to unique spectroscopic and thermal properties.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- is no exception and has been explored as a key building block in the synthesis of pharmacologically active agents. Its halogenated nature allows for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular architectures.

One of the most compelling aspects of Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- is its potential application in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with targeted biological activity. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the fluorine atoms can enhance binding affinity to protein targets. Additionally, the compound's ability to undergo selective modifications has made it a valuable tool in the creation of probes for biochemical assays and imaging techniques.

The synthesis of Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as bromobenzene or chlorobenzene, a series of nucleophilic substitutions and fluorination reactions can be employed to introduce the desired substituents at specific positions on the aromatic ring. These synthetic routes often involve palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and yield under mild conditions.

The electronic properties of Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- also make it an attractive candidate for applications in materials science. Fluorinated aromatic compounds are known for their high charge transport capabilities and are increasingly being used in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The presence of multiple halogen atoms enhances the molecule's dipole moment, which can improve its performance in these applications. Furthermore, its thermal stability allows for use in high-performance polymers and coatings that require resistance to environmental degradation.

Recent advancements in computational chemistry have further expanded the understanding of how Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- behaves in various chemical environments. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers predict binding affinities and optimize drug-like properties. These computational approaches are complemented by experimental investigations that aim to validate theoretical predictions and uncover new synthetic strategies.

The future prospects for Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- are promising, with ongoing research exploring its potential in diverse fields. As drug discovery continues to evolve towards more sophisticated molecular designs, this compound is likely to play an increasingly important role in generating novel therapeutics. Similarly, in materials science, its unique properties position it as a candidate for next-generation electronic materials that could revolutionize display technologies and energy storage solutions.

In conclusion, Benzene, 1-bromo-4-chloro-2-fluoro-3-(fluoromethyl)- (CAS No. 943830-50-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features enable diverse applications ranging from pharmaceuticals to advanced materials, while its synthetic accessibility makes it a valuable tool for researchers seeking innovative solutions. As our understanding of fluorinated aromatic compounds continues to grow, so too will the opportunities for leveraging this compound's unique properties to address global challenges in medicine and technology.